Cas no 6202-94-4 (trans-2-methylcyclopropanecarboxylic acid)

• Product Name: trans-2-methylcyclopropanecarboxylic acid
• CAS No: 6202-94-4
• MF: C₅H₈O₂
• MW: 100.115821838379
• MDL: MFCD22495390
• CID: 513568
• PubChem ID: 6995705
• Update Time: 2025-06-08

trans-2-methylcyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2-methyl-, (1R,2R)-rel-
• trans-2-Methylcyclopropanecarboxylic acid
• trans-Methylcyclopropanecarboxylic Acid
• 2-Methylcyclopropanecarboxylic acid
• 2-methylcyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 2-methyl-
• AYEGPMGNMOIHDL-UHFFFAOYSA-N
• 2-methyl-1-cyclopropanecarboxylic acid
• (1R,2S)-rel-2-Methylcyclopropanecarboxylic acid
• (1R,2R)-rel-2-Methylcyclopropanecarboxylic acid
• 2-Methyl-cyclop
• trans-2-Methyl-cyclopropanecarboxylic acid
• trans-2-methylcyclopropane carboxylic acid
• (1R,2R)-2-methylcyclopropane-1-carboxylic acid >99% e.e.
• AKOS016340593
• SS-4627
• EN300-705428
• (1R,2R)-2-Methylcyclopropanecarboxylic Acid; Cyclopropanecarboxylic acid, 2-methyl-, (1R,2R)-; Cyclopropanecarboxylic acid, 2-methyl-, (R,R)-(-)- (8CI); Cyclopropanecarboxylic acid, 2-methyl-, [R-(R*,R*)]-; (1R,2R)-2-Methylcyclopropanecarboxylic acid
• CS-0308589
• rac-(1R,2R)-2-methylcyclopropane-1-carboxylic acid
• MFCD19228131
• (1R,2R)-2-methylcyclopropanecarboxylicacid
• racemic trans-2-methylcyclopropanecarboxylic acid
• (1R,2R)-2-methylcyclopropanecarboxylic acid
• SCHEMBL1375335
• EN300-125017
• Z1205493848
• DTXSID901242652
• 10487-86-2
• AT12316
• trans-Methylcyclopropanecarboxylic Acid; Cyclopropanecarboxylic acid, 2-methyl-, (1R,2R)-rel-; Cyclopropanecarboxylic acid, 2-methyl-, trans- (8CI); rel-(1R,2R)-2-Methylcyclopropanecarboxylic acid; trans-2-Methylcyclopropanecarboxylic acid; (1RS,2RS)-2-Methylcyclopropanecarboxylic acid
• (-)-(1R, 2R)-2-methylcyclopropanecarboxylic acid
• rel-(1R,2R)-2-Methylcyclopropanecarboxylic acid
• (1R,2R)-2-methylcyclopropane-1-carboxylic acid
• 6202-94-4
• Cyclopropanecarboxylic acid, 2-methyl-, (1R,2R)-
• (R,R)-2-methylcyclopropanecarboxylic acid
• trans-2-methylcyclopropanecarboxylic acid

• MDL： MFCD22495390
• Inchi： 1S/C5H8O2/c1-3-2-4(3)5(6)7/h3-4H,2H2,1H3,(H,6,7)/t3-,4-/m1/s1
• InChI Key： AYEGPMGNMOIHDL-QWWZWVQMSA-N
• SMILES： OC([C@@H]1C[C@H]1C)=O

Computed Properties

• Exact Mass: 100.05244
• Monoisotopic Mass: 100.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 98.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 0.7

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on trans-2-methylcyclopropanecarboxylic acid

Trans-2-Methylcyclopropanecarboxylic Acid (CAS No. 6202-94-4): A Comprehensive Overview

Trans-2-methylcyclopropanecarboxylic acid (CAS No. 6202-94-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and carboxylic acid functional group, exhibits a range of properties that make it valuable for various applications, from synthetic intermediates to potential therapeutic agents.

The structure of trans-2-methylcyclopropanecarboxylic acid consists of a three-membered cyclopropane ring with a methyl substituent and a carboxylic acid group attached to the same carbon atom. The trans configuration refers to the spatial arrangement of the substituents around the double bond, which can significantly influence the compound's chemical and physical properties. This configuration is crucial for understanding its reactivity and potential biological activities.

In recent years, trans-2-methylcyclopropanecarboxylic acid has been extensively studied for its role in organic synthesis. Its cyclopropane ring provides a rigid structure that can be readily functionalized through various chemical transformations. For instance, the carboxylic acid group can be converted into esters, amides, or other derivatives, making it a valuable building block in the synthesis of more complex molecules. These derivatives have found applications in the development of new materials, pharmaceuticals, and agrochemicals.

One of the key areas of research involving trans-2-methylcyclopropanecarboxylic acid is its potential as a pharmaceutical intermediate. The compound's unique structure allows it to serve as a precursor for the synthesis of drugs with specific biological activities. For example, studies have shown that certain derivatives of trans-2-methylcyclopropanecarboxylic acid exhibit anti-inflammatory and anti-cancer properties. These findings have sparked interest in exploring its potential as a lead compound for drug discovery.

Moreover, trans-2-methylcyclopropanecarboxylic acid has been investigated for its use in biological assays. Its ability to interact with specific biological targets makes it a useful tool for probing cellular processes and understanding disease mechanisms. Researchers have utilized this compound to study enzyme inhibition, receptor binding, and signal transduction pathways. These studies not only provide insights into the fundamental biology but also pave the way for the development of novel therapeutic strategies.

The synthesis of trans-2-methylcyclopropanecarboxylic acid has been optimized through various methods, including catalytic asymmetric synthesis and organocatalysis. These approaches have improved the efficiency and selectivity of the reaction, making it more accessible for large-scale production. The ability to produce this compound in high yields and with high purity is crucial for its practical applications in both research and industry.

In addition to its synthetic utility, trans-2-methylcyclopropanecarboxylic acid has been explored for its environmental applications. Its unique structure and properties make it suitable for use in green chemistry initiatives aimed at developing more sustainable chemical processes. For instance, it can be used as a starting material for the synthesis of biodegradable polymers or as a catalyst in environmentally friendly reactions.

The safety profile of trans-2-methylcyclopropanecarboxylic acid is another important consideration. While it is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols to ensure worker protection and environmental compliance. This includes proper storage, handling, and disposal practices.

In conclusion, trans-2-methylcyclopropanecarboxylic acid (CAS No. 6202-94-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, trans-2-methylcyclopropanecarboxylic acid is likely to play an increasingly important role in advancing our understanding of chemistry and its practical implications.